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Compound of Interest

Compound Name: 1-Methoxy-2-methyl-2-propanol

Cat. No.: B1581569 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the synthesis of 1-methoxy-2-propanol, a

widely used solvent and chemical intermediate. The document details the prevalent synthetic

route, reaction mechanisms, experimental protocols, and quantitative data to support research

and development activities.

Introduction
1-Methoxy-2-propanol (also known as propylene glycol methyl ether, PGME) is a colorless,

flammable liquid with a mild ethereal odor. It is miscible with water and a wide range of organic

solvents, making it a versatile solvent in various industries. Its applications include use in

coatings, inks, cleaners, and as a chemical intermediate in the synthesis of other compounds.

The synthesis of 1-methoxy-2-propanol is of significant industrial importance, with a focus on

achieving high selectivity for the desired isomer due to the teratogenic properties of its isomer,

2-methoxy-1-propanol.

Synthesis Overview
The primary industrial method for the synthesis of 1-methoxy-2-propanol is the nucleophilic

ring-opening of propylene oxide with methanol.[1][2] This reaction can be catalyzed by either

acids or bases. However, base catalysis is preferred for the selective synthesis of 1-methoxy-2-

propanol.[3] Acid catalysis typically leads to a mixture of isomers, with 2-methoxy-1-propanol

being a significant byproduct.[3]
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The general reaction is as follows:

Propylene Oxide + Methanol → 1-Methoxy-2-propanol

Commonly used base catalysts include sodium hydroxide (NaOH) and magnesium oxide

(MgO).[1][3] The use of more sophisticated catalyst systems, such as specific racemic

catalysts, has been shown to achieve very high selectivity.[1]

Reaction Mechanism: Base-Catalyzed Ring-Opening
The base-catalyzed synthesis of 1-methoxy-2-propanol proceeds via an SN2 mechanism. The

reaction is initiated by the deprotonation of methanol by the base (e.g., NaOH) to form a potent

nucleophile, the methoxide anion (CH₃O⁻). This is followed by the nucleophilic attack of the

methoxide anion on one of the carbon atoms of the propylene oxide ring.

Due to steric hindrance from the methyl group on the C2 carbon of propylene oxide, the

nucleophilic attack preferentially occurs at the less substituted C1 carbon. This regioselective

attack leads to the opening of the epoxide ring and, after protonation (typically from the solvent,

methanol), yields 1-methoxy-2-propanol as the major product.[3][4]

Experimental Protocols
Industrial Synthesis using Sodium Hydroxide (NaOH)
This protocol is based on the industrial method for preparing 1-methoxy-2-propanol.

Materials:

Propylene oxide

Methanol (large excess)

Sodium hydroxide (NaOH) catalyst

Procedure:

A mixture of propylene oxide and a large excess of methanol is prepared.

Sodium hydroxide is added as a catalyst.
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The reaction is typically carried out at elevated temperatures and pressures. A specific

industrial process operates at a pressure of 26 bar and a temperature range of 95 to 180°C.

[5]

The reaction mixture is then subjected to a series of distillation steps to separate the desired

1-methoxy-2-propanol from unreacted starting materials, the 2-methoxy-1-propanol isomer,

and other byproducts like dipropylene glycol monomethyl ether.[1]

High-Selectivity Synthesis using a Racemic Catalyst
This protocol is adapted from a patented laboratory procedure demonstrating high selectivity.[1]

Materials:

Propylene oxide (29.0 g, 0.5 mol)

Methanol (16.0 g, 0.5 mol)

Acetonitrile (20 ml)

Racemic catalyst (as described in US Patent 6,846,961 B2)[1]

Procedure:

The racemic catalyst is suspended in a mixture of propylene oxide, methanol, and

acetonitrile in a suitable reaction vessel.

The suspension is stirred at room temperature for 10 to 14 days.

Reaction progress can be monitored by techniques such as gas chromatography (GC) to

determine the consumption of starting materials and the formation of the product.

Upon completion, the product solution is worked up. This typically involves filtering the

catalyst and purifying the 1-methoxy-2-propanol by distillation.

Quantitative Data
The following table summarizes key quantitative data from the described synthetic methods.
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Parameter Industrial Method (NaOH)
High-Selectivity Method
(Racemic Catalyst)

Yield of 1-Methoxy-2-propanol ~90% of the product mixture[1]
Not explicitly stated, but high

conversion is implied

Selectivity for 1-Methoxy-2-

propanol
~90%[1] >95% (up to 98.2%)[1]

Byproducts

2-Methoxy-1-propanol (~5%),

Dipropylene glycol

monomethyl ether (~5%)[1]

Traces of 2-methoxy-1-

propanol[1]

Reaction Temperature 95 - 180 °C[5] Room Temperature[1]

Reaction Time Not specified 10 - 14 days[1]

Product Characterization
The identity and purity of the synthesized 1-methoxy-2-propanol are confirmed using various

spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to confirm the

structure of the molecule.

¹H NMR: Expected signals include a doublet for the methyl group, a multiplet for the

methine proton, a doublet of doublets for the diastereotopic methylene protons, a singlet

for the methoxy group, and a broad singlet for the hydroxyl proton.

¹³C NMR: Expected signals for the carbons of the methyl, methine, methylene, and

methoxy groups.

Infrared (IR) Spectroscopy: The presence of a broad absorption band in the region of 3200-

3600 cm⁻¹ confirms the hydroxyl group, and C-O stretching bands are also characteristic.

Mass Spectrometry (MS): Provides information on the molecular weight and fragmentation

pattern of the compound.
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Spectroscopic data for 1-methoxy-2-propanol can be found in various databases such as

ChemicalBook and PubChem.[6][7]
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Caption: Experimental workflow for the synthesis of 1-methoxy-2-propanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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